Cas no 1207016-66-7 (5-chloro-N-3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-2-methoxybenzamide)

5-chloro-N-3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-2-methoxybenzamide structure
1207016-66-7 structure
Product Name:5-chloro-N-3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-2-methoxybenzamide
CAS No:1207016-66-7
MF:C20H16ClN5O4
MW:425.825142860413
CID:6446009
PubChem ID:135879827
Update Time:2024-01-14

5-chloro-N-3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-N-3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-2-methoxybenzamide
    • 1207016-66-7
    • 5-chloro-N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-methoxybenzamide
    • F5297-0065
    • AKOS024505370
    • VU0640927-1
    • Inchi: 1S/C20H16ClN5O4/c1-11-8-18(27)24-20(22-11)26-17(10-14(25-26)16-4-3-7-30-16)23-19(28)13-9-12(21)5-6-15(13)29-2/h3-10H,1-2H3,(H,23,28)(H,22,24,27)
    • InChI Key: JETOUIHHUDFMJG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(NC1=CC(C2=CC=CO2)=NN1C1=NC(C)=CC(N1)=O)=O)OC

Computed Properties

  • Exact Mass: 425.0890817g/mol
  • Monoisotopic Mass: 425.0890817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 111Ų

5-chloro-N-3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-2-methoxybenzamide Pricemore >>

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